Cas no 1006441-85-5 (4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylic acid
• CAS No: 1006441-85-5
• MF: C₁₁H₁₂N₄O₅
• MW: 280.236782073975
• MDL: MFCD06805592
• CID: 3056887
• PubChem ID: 19616537
• Update Time: 2025-09-28

4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carbox ylic acid
• 4-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid
• 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylic acid
• 4-[(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)METHYL]-5-METHYL-3-ISOXAZOLECARBOXYLIC ACID
• 1006441-85-5
• STK350182
• 4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylic acid
• CS-0282702
• 4-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• 4-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• AKOS000314511
• EN300-230255
• 4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylicacid
• ALBB-004565

• MDL： MFCD06805592
• Inchi： 1S/C11H12N4O5/c1-5-10(15(18)19)6(2)14(12-5)4-8-7(3)20-13-9(8)11(16)17/h4H2,1-3H3,(H,16,17)
• InChI Key： VJGBACPZKYXDKB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C(=O)O)=N1)CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 280.08076950Da
• Monoisotopic Mass: 280.08076950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 522.0±50.0 °C at 760 mmHg
• Flash Point: 269.5±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylic acid

4-(3,5-Dimethyl-4-Nitro-1H-Pyrazol-1-Yl)Methyl-5-Methyl-1,2-Oxazole-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1006441-85-5, known as 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with an oxazole moiety, both of which are heterocyclic aromatic systems. The presence of a nitro group (-NO₂) and multiple methyl substituents further enhances its chemical diversity and functional properties.

Recent studies have highlighted the importance of heterocyclic compounds like 4-(3,5-dimethyl-4-nitro-1H-pyrazol-1-Yl)methyl derivatives in drug discovery. The pyrazole ring, in particular, has been shown to exhibit diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The integration of this pyrazole moiety with the oxazole group in the compound under discussion has opened new avenues for exploring its pharmacological potential. Researchers have reported that such combinations can enhance bioavailability and target specificity, making them promising candidates for therapeutic interventions.

The synthesis of 5-methyl-1,2-Oxazole derivatives has been a focal point in organic chemistry due to their versatility in forming stable structures. The oxazole ring is known for its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and cyclization processes. In the case of our compound, the oxazole moiety is further substituted with a carboxylic acid group (-COOH), which adds to its functional diversity. This carboxylic acid group can act as a hydrogen bond donor or acceptor, influencing the compound's solubility and interactions within biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of complex molecules like CAS No. 1006441-85 with greater accuracy. These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates. Such properties are crucial for drug candidates aiming to achieve therapeutic efficacy without causing significant toxicity.

The presence of multiple methyl groups in the molecule contributes to its lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body. Additionally, the nitro group attached to the pyrazole ring imparts electron-withdrawing effects, which can influence the molecule's reactivity and stability. This combination of functional groups makes the compound a valuable tool in medicinal chemistry for designing targeted therapies.

Emerging research has also explored the use of pyrazole derivatives in nanotechnology applications. The ability of these compounds to form self-assembled monolayers or act as ligands in metalloorganic frameworks has opened new possibilities for their use in materials science. For instance, studies have shown that pyrazole-containing molecules can enhance the stability and conductivity of organic semiconductors, making them suitable for applications in flexible electronics.

In conclusion, 4-(3,5-dimethyl-4-nitro-H-pyrazol-Yl)methyl derivatives represent a class of compounds with immense potential across multiple disciplines. Their unique chemical structure, combined with recent advancements in synthetic and computational techniques, positions them as key players in future innovations within pharmaceuticals and materials science.